Anhydrous mono- and dinuclear tris(quinolinolate) complexes of scandium: the missing structures of rare earth metal 8-quinolinolates†

Dalton Transactions Pub Date: 2011-05-16 DOI: 10.1039/C1DT10318K

Abstract

The first monomeric anhydrous scandium tris(8-quinolinolate) complex 1 with the 2-amino-8-quinolinolate ligands and the Sc2Q6 dinuclear complex 2 with the unsubstituted 8-quinolinolate ligands have been synthesized and characterized by X-ray analysis and DFT calculations. The intramolecular hydrogen bonds appear to be responsible for the unique monomeric structure of complex 1. The DFT-based analysis of the electron density topology reveals the (3,−1) critical points corresponding to the O⋯H and N⋯H bonds. The two scandium atoms in compound 2 are inequivalent due to different ligand surroundings. They are coordinated by seven (5O, 2N) and eight (4O, 4N) ligand atoms. The increase in the coordination number is accompanied by a decrease in the positive charge of the metal atom as evidenced by the DFT calculations.

Graphical abstract: Anhydrous mono- and dinuclear tris(quinolinolate) complexes of scandium: the missing structures of rare earth metal 8-quinolinolates
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